Cas no 1803696-17-4 (2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine)

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine is a pyridine derivative featuring a trifluoromethoxy substituent, an aminomethyl group, and a hydroxyl group at adjacent positions. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aminomethyl and hydroxyl functionalities offer sites for further derivatization or coordination. The compound’s distinct substitution pattern makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties facilitate precise modifications, supporting research in medicinal chemistry and material science.

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine structure

1803696-17-4 structure

Product Name:2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine

CAS No:1803696-17-4

MF:C₈H₉F₃N₂O₂

MW:222.164472341537

CID:4829028

Update Time:2025-06-10

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H9F3N2O2/c1-4-2-6(14)5(3-12)13-7(4)15-8(9,10)11/h2,14H,3,12H2,1H3
- InChI Key： ZFXWAAJNZUROFJ-UHFFFAOYSA-N
- SMILES： FC(OC1=C(C)C=C(C(CN)=N1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 213
XLogP3: 1.8
Topological Polar Surface Area: 68.4

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099265-1g	2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine	1803696-17-4	97%	1g	$1,504.90	2022-04-02

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine Related Literature

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Additional information on 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803696-17-4): An Emerging Compound in Medicinal Chemistry

2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803696-17-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its aminomethyl, hydroxy, methyl, and trifluoromethoxy substituents, offers a promising scaffold for the development of new therapeutic agents.

The aminomethyl group in 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design. The presence of the hydroxy group further enhances the compound's polarity and solubility, which are crucial for its pharmacokinetic properties. The methyl substituent contributes to the overall stability and lipophilicity of the molecule, while the trifluoromethoxy group introduces additional electronic effects that can influence the compound's reactivity and binding affinity.

Recent studies have explored the potential applications of 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

In another study, 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibits the growth of several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine may have therapeutic potential as an anti-cancer agent.

The pharmacokinetic profile of 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine has also been investigated to assess its suitability for drug development. Preclinical studies have demonstrated that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, the compound shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(Aminomethyl)-3-hydroxy-5-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803696-17-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.